Cas no 1249266-05-4 (3-Bromo-4-butoxyaniline)

• Product Name: 3-Bromo-4-butoxyaniline
• CAS No: 1249266-05-4
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 3040959
• PubChem ID: 20504803
• Update Time: 2023-04-04

3-Bromo-4-butoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-butoxyaniline
• Benzenamine, 3-bromo-4-butoxy-

• Inchi： 1S/C10H14BrNO/c1-2-3-6-13-10-5-4-8(12)7-9(10)11/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： VSDTZGIORDWHKJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCCCC)C(Br)=C1

Computed Properties

• Exact Mass: 243.026
• Monoisotopic Mass: 243.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers